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Audience: Researchers, scientists, and drug development professionals.

Core Focus: This document provides a comprehensive overview of the current understanding

of γ-Glutamylthreonine, a dipeptide with emerging interest in cellular metabolism and immune

regulation. It details its biochemical origins, potential physiological roles, and methodologies for

its study.

Introduction to γ-Glutamylthreonine
γ-Glutamylthreonine (γ-Glu-Thr) is a dipeptide consisting of glutamic acid and threonine, linked

via a gamma-glutamyl bond. It is a metabolite of the γ-glutamyl cycle, a crucial pathway for

glutathione (GSH) metabolism and amino acid transport. The formation of γ-Glu-Thr is

catalyzed by the enzyme γ-glutamyl transpeptidase (GGT), which transfers the γ-glutamyl

moiety from glutathione or other γ-glutamyl compounds to an acceptor amino acid, in this case,

threonine.

While the physiological roles of many γ-glutamyl peptides are still under investigation, they are

increasingly recognized as potential biomarkers for various diseases and as having roles in

immune modulation and inflammation.[1][2] This guide synthesizes the available information on

γ-Glutamylthreonine to provide a foundation for future research and drug development efforts.
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The γ-Glutamyl Cycle and the Origin of γ-
Glutamylthreonine
The γ-glutamyl cycle is a six-enzyme pathway that plays a central role in the synthesis and

degradation of glutathione, the most abundant intracellular antioxidant. A key enzyme in this

cycle, γ-glutamyl transpeptidase (GGT), is a cell-surface enzyme that breaks down extracellular

glutathione and transfers the γ-glutamyl group to amino acids, forming γ-glutamyl dipeptides

like γ-Glutamylthreonine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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